Cas no 4440-68-0 ((E)-hex-2-enedioic acid)

• Product Name: (E)-hex-2-enedioic acid
• CAS No: 4440-68-0
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 1015827
• PubChem ID: 10877230
• Update Time: 2025-07-01

(E)-hex-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hexenedioic acid
• β-Dihydromuconic acid
• alpha-hydromuconic acid
• hexenedioic acid
• 2-Hexenedioic acid, (E)-
• HSBSUGYTMJWPAX-UHFFFAOYSA-N
• (E)-hex-2-enedioic acid
• Hex-2-enedioic acid
• 4440-68-0
• EN300-7441317
• s11920
• STR05054
• Q27121603
• hex-2-enedioicacid
• trans-2,3-dehydroadipic acid
• (2E)-hex-2-enedioate
• SCHEMBL128035
• CHEBI:49296
• trans-2,3-didehydroadipic acid
• trans-2-hexenedioic acid
• CHEBI:36192
• (E)-hex-2-enedioate
• AKOS006380129
• AS-82996
• CAA58324
• EN300-114536
• 2E-hexenedioic acid
• 2583-24-6
• DTXSID801333155
• MFCD19228126
• LMFA01170070
• (2E)-hex-2-enedioic acid
• beta-Dihydromuconic acid

• Inchi： 1S/C6H8O4/c7-5(8)3-1-2-4-6(9)10/h1,3H,2,4H2,(H,7,8)(H,9,10)/b3-1+
• InChI Key： HSBSUGYTMJWPAX-HNQUOIGGSA-N
• SMILES： OC(CC/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 0

Experimental Properties

• Density: 1.305
• Boiling Point: 387.6 °C at 760 mmHg
• Flash Point: 387.6 °C at 760 mmHg
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on (E)-hex-2-enedioic acid

(E)-hex-2-enedioic acid (CAS No. 4440-68-0): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Developments

(E)-hex-2-enedioic acid, chemically known by the systematic name (E)-hex-2-enedioic acid, is a significant compound in the field of organic chemistry and biochemistry. With a CAS number 4440-68-0, this dicarboxylic acid derivative has garnered considerable attention due to its unique structural and functional properties. The compound features a conjugated diene system with two carboxyl groups, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications. This article provides an in-depth exploration of the chemical characteristics, industrial applications, and the latest research findings associated with (E)-hex-2-enedioic acid.

The molecular structure of (E)-hex-2-enedioic acid consists of a hexene backbone with carboxyl functional groups at the 1 and 4 positions. This arrangement imparts distinct reactivity and stability to the molecule, enabling its use in multiple chemical transformations. The conjugated diene system enhances its ability to participate in Michael additions, Diels-Alder reactions, and other cycloaddition processes, making it a valuable building block in pharmaceutical synthesis. Additionally, the presence of two carboxyl groups allows for further functionalization, such as esterification or amidation, which broadens its utility in drug development and material science.

In recent years, (E)-hex-2-enedioic acid has been studied extensively for its potential applications in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to undergo facile functionalization has led to the development of novel derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that derivatives of (E)-hex-2-enedioic acid exhibit significant anti-inflammatory and analgesic effects, making them promising candidates for further clinical investigation.

The biochemical significance of (E)-hex-2-enedioic acid extends beyond pharmaceutical applications. It has been investigated for its role in metabolic pathways and as a potential modulator of enzyme activity. Some research suggests that (E)-hex-2-enedioic acid can influence the activity of cytochrome P450 enzymes, which are crucial in drug metabolism. This interaction could have implications for drug-drug interactions and personalized medicine approaches. Furthermore, the compound's structural similarity to naturally occurring fatty acids makes it an interesting subject for studying lipid metabolism and its relation to various diseases.

Industrial applications of (E)-hex-2-enedioic acid are also noteworthy. Its reactivity as a diene allows it to be used in polymer chemistry, particularly in the synthesis of conjugated polymers used in organic electronics. These polymers exhibit excellent charge transport properties and are being explored for use in flexible electronics, solar cells, and light-emitting diodes (LEDs). The ability to incorporate (E)-hex-2-enedioic acid into polymer backbones enhances material performance by improving thermal stability and mechanical strength.

Recent advancements in synthetic methodologies have further expanded the potential uses of (E)-hex-2-enedioic acid. Catalytic processes have been developed to efficiently functionalize the compound under mild conditions, reducing waste and improving yields. These innovations are particularly important in green chemistry initiatives aimed at sustainable production methods. Additionally, computational chemistry techniques have been employed to predict the behavior of (E)-hex-2-enedioic acid in various reaction conditions, aiding researchers in designing more efficient synthetic routes.

The future prospects for (E)-hex-2-enedioic acid are promising, with ongoing research focusing on expanding its therapeutic applications and industrial uses. Investigating its role in drug development continues to be a major area of interest, particularly in the search for new treatments for chronic inflammatory diseases and metabolic disorders. Moreover, exploring its potential as a building block for advanced materials could lead to breakthroughs in nanotechnology and renewable energy solutions.

In conclusion,(E)-hex-2-enedioic acid (CAS No. 4440-68-0) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique chemical properties make it a valuable intermediate in organic synthesis, while its biological relevance opens doors for innovative pharmaceutical applications. As research progresses,(E)-hex-2-enedioic acid is poised to play an increasingly important role in both academic research and industrial development.